Cas no 1805557-59-8 (4-Bromo-3-nitropyridine-2-carbonyl chloride)

• Product Name: 4-Bromo-3-nitropyridine-2-carbonyl chloride
• CAS No: 1805557-59-8
• MF: C₆H₂BrClN₂O₃
• MW: 265.448679447174
• CID: 4901773
• Update Time: 2025-05-26

4-Bromo-3-nitropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-nitropyridine-2-carbonyl chloride

• Inchi： 1S/C6H2BrClN2O3/c7-3-1-2-9-4(6(8)11)5(3)10(12)13/h1-2H
• InChI Key： LAOZLVUKWAMMEW-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(=O)Cl)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 2.2
• Topological Polar Surface Area: 75.8

Additional information on 4-Bromo-3-nitropyridine-2-carbonyl chloride

Introduction to 4-Bromo-3-nitropyridine-2-carbonyl chloride (CAS No. 1805557-59-8)

4-Bromo-3-nitropyridine-2-carbonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1805557-59-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a bromine substituent and a nitro group on a pyridine ring, combined with the presence of a carbonyl chloride functionality, make it a versatile building block for medicinal chemists.

The nitro group in 4-Bromo-3-nitropyridine-2-carbonyl chloride is a key functional moiety that can undergo various chemical transformations, such as reduction to an amine or diazotization followed by coupling reactions. These properties are particularly valuable in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. The bromine atom at the 4-position of the pyridine ring further enhances its utility, as bromine can be easily replaced by other groups through nucleophilic substitution reactions, allowing for the construction of diverse molecular architectures.

The carbonyl chloride (Cl-CO) group in this compound is highly reactive and participates in nucleophilic addition reactions, making it an excellent electrophile for forming amides, ureas, and other derivatives. This reactivity is leveraged in synthetic protocols where rapid and efficient introduction of these functional groups is required. The combination of these reactive sites makes 4-Bromo-3-nitropyridine-2-carbonyl chloride a valuable reagent in the preparation of complex molecules.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. 4-Bromo-3-nitropyridine-2-carbonyl chloride has been utilized in the synthesis of inhibitors for enzymes involved in cancer metabolism and inflammation. For instance, studies have demonstrated its role in creating novel pyridine-based scaffolds that exhibit inhibitory activity against kinases and other therapeutic targets. The ability to modify the pyridine core through selective functionalization allows researchers to fine-tune the pharmacological properties of these compounds.

Advances in computational chemistry have also facilitated the design of new derivatives of 4-Bromo-3-nitropyridine-2-carbonyl chloride. Molecular modeling techniques have been employed to predict binding interactions between these compounds and their biological targets, enabling rational drug design. This approach has led to the identification of lead compounds with improved potency and selectivity. The integration of experimental data with computational methods has streamlined the drug discovery process, making compounds like 4-Bromo-3-nitropyridine-2-carbonyl chloride indispensable tools in modern medicinal chemistry.

The synthesis of 4-Bromo-3-nitropyridine-2-carbonyl chloride involves multi-step organic transformations that highlight its synthetic versatility. Typically, it is prepared from commercially available pyridine derivatives through bromination and nitration followed by conversion to the corresponding acyl chloride. This synthetic route underscores the compound's accessibility and utility as an intermediate.

Recent research has also explored the applications of 4-Bromo-3-nitropyridine-2-carbonyl chloride in material science. Pyridine-based compounds are known for their electronic properties, which make them suitable for use in organic electronics and photovoltaic devices. The introduction of electron-withdrawing groups like nitro and electron-donating groups like bromo can modulate these properties, leading to materials with tailored functionalities.

The reactivity of 4-Bromo-3-nitropyridine-2-carbonyl chloride extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its ability to participate in diverse chemical transformations makes it a valuable starting material for synthesizing complex molecules with applications across multiple industries.

In conclusion, 4-Bromo-3-nitropyridine-2-carbonyl chloride (CAS No. 1805557-59-8) is a multifunctional compound with broad applications in chemical synthesis and drug development. Its unique structural features and reactivity make it an indispensable tool for researchers working on biologically active molecules. As advancements continue to emerge in synthetic methodologies and computational chemistry, the utility of this compound is expected to expand further, contributing to innovative solutions in pharmaceuticals and beyond.